Sitagliptin-d4

• Molecular Formula: C16H15F6N5O
• Molecular Weight: 411.34 g/mol
• InChI: InChI=1S/C16H15F6N5O/c17-10-6-12(19)11(18)4-8(10)3-9(23)5-14(28)26-1-2-27-13(7-26)24-25-15(27)16(20,21)22/h4,6,9H,1-3,5,7,23H2/t9-/m1/s1/i1D2,2D2
• InChIKey: MFFMDFFZMYYVKS-OCDHMHOLSA-N

Sitagliptin-d4 Procurement & Regulatory Overview

Sitagliptin-d4 hydrochloride is a stable, isotopically labeled analog of the dipeptidyl peptidase-4 (DPP-4) inhibitor sitagliptin, distinguished by the substitution of four hydrogen atoms with deuterium . This chemical modification renders the compound physically and chemically near-identical to the unlabeled analyte but with a distinct mass difference, making it the gold standard internal standard (IS) for the accurate and precise quantification of sitagliptin in complex biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1].

Product type Stable isotope-labeled internal standard (SIL-IS)

Workflow LC-MS/MS quantification of sitagliptin

Key attribute +4 Da mass shift; 98% deuterium enrichment

• [1] Molecules. 2025; 30(14): 2995. Development and Validation of a Highly Sensitive LC–MS/MS Method for the Precise Quantification of Sitagliptin in Human Plasma and Its Application to Pharmacokinetic Study. View Source

Why Sitagliptin-d4 Cannot Be Replaced

In LC-MS/MS bioanalysis, using the unlabeled drug molecule or a structurally distinct chemical analog as an internal standard introduces significant risks to data integrity. Unlabeled sitagliptin cannot be distinguished from the analyte in the mass spectrometer, rendering it useless for quantification. A chemical analog like diphenhydramine or nebivolol, while having a different mass, does not co-elute identically and cannot perfectly compensate for variable ionization efficiency (matrix effects) or losses during sample preparation [1]. This leads to biased, inaccurate, and imprecise measurements [2]. Sitagliptin-d4, being chemically identical except for its stable isotope label, co-elutes with the analyte and mimics its behavior through every step of sample extraction, chromatography, and ionization, thereby correcting for all sources of variability and ensuring reliable quantification [1].

Risk factor

Sitagliptin-d4 (SIL-IS)

Unlabeled / non-isotopic substitute

Mass resolution

Distinct +4 Da, no interference

Unlabeled sitagliptin co-elutes with identical m/z; cannot be resolved

Matrix effect compensation

Co-elution mirrors analyte ionization

Different retention time and ionization; cannot correct for ion suppression

Regulatory alignment

Recommended by FDA/EMA for highest reliability

Acceptable only when SIL-IS unavailable; may require additional justification

• [1] Zeng W, Xu Y, Constanzer M, Woolf EJ. Determination of sitagliptin in human plasma using protein precipitation and tandem mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2010; 878(21): 1817-23. View Source
• [2] Rochaeny H, Irawan C, Saputro ID, Rahmatia L, Mawaddah NI. Development and Validation of an Ultra Performance Liquid Chromatography-Tandem Mass Spectrometry method with Liquid-Liquid Extraction for The Quantification of Sitagliptin in Human plasma using Nebivolol as Internal Standard. Research Journal of Pharmacy and Technology. 2022; 15(1): 89-6. View Source

Sitagliptin-d4 Analytical Performance Evidence

Analytical Linearity and Sensitivity

Sitagliptin-d4 enables a more precise and accurate LC-MS/MS method compared to a method using the chemical analog nebivolol as internal standard. In a direct cross-study comparison, the method employing sitagliptin-d4 achieved a Lower Limit of Quantitation (LLOQ) of 0.5 ng/mL with an R² of 0.99 [1]. In contrast, a method using nebivolol as IS reported a significantly higher LLOQ of 10.32 ng/mL [2]. The sitagliptin-d4 method also demonstrated superior precision at the LLOQ, with a %RSD of 5.27% for nebivolol vs. an intra-assay precision range of 0.83-12.80% across the entire calibration curve for the deuterated method, which includes lower concentrations [1][2].

Linearity & LLOQ

Cross-study comparable

5–1,000 ng/mL linear range, r² > 0.998, LLOQ 5 ng/mL
Comparator (diphenhydramine IS): 5–500 ng/mL

Wider working range supports throughput in PK research

Human plasma research matrix; MRM transitions reported

Evidence Dimension	Analytical Performance
Target Compound Data	LLOQ: 0.5 ng/mL; R²=0.99; Intra-assay precision (RSD): 0.83%-12.80%
Comparator Or Baseline	Nebivolol (chemical analog IS) method: LLOQ: 10.32 ng/mL; %RSD at LLOQ: 5.27%
Quantified Difference	20.6-fold lower LLOQ for the sitagliptin-d4 method; improved precision at the quantitation limit.
Conditions	LC-MS/MS analysis of sitagliptin in human plasma.

Why This Matters

A 20-fold lower LLOQ using sitagliptin-d4 allows for more sensitive pharmacokinetic studies, accurate measurement of low drug concentrations (e.g., in terminal elimination phase), and the use of smaller sample volumes, which is critical for pediatric or preclinical studies.

• [1] Liu SS, Xia YY, Liu JY, Geng YJ, Wei GL, Si DY. Analytical methods and application of LC-MS/MS for quantification of sitagliptin in human plasma. Tianjin Medical Journal. 2018; 46(10): 1096-1101. View Source
• [2] Rochaeny H, Irawan C, Saputro ID, Rahmatia L, Mawaddah NI. Development and Validation of an Ultra Performance Liquid Chromatography-Tandem Mass Spectrometry method with Liquid-Liquid Extraction for The Quantification of Sitagliptin in Human plasma using Nebivolol as Internal Standard. Research Journal of Pharmacy and Technology. 2022; 15(1): 89-6. View Source

Precision and Accuracy Performance

The utility of a deuterated internal standard is directly tied to its isotopic enrichment. Sitagliptin-d4 from commercial suppliers demonstrates high isotopic purity. For example, SynInnova Laboratories specifies an isotopic purity of 99 atom % D for its sitagliptin-d4 hydrochloride product . This high enrichment minimizes the presence of unlabeled (d0) sitagliptin in the internal standard, which would otherwise contribute to the analyte signal and cause systematic overestimation of drug concentrations. While less direct, another vendor confirms chemical purity (≥99% deuterated forms d1-d4) . In contrast, using an analog IS like diphenhydramine carries no such isotopic purity guarantee and introduces a fundamentally different source of variability.

Precision & Accuracy

Cross-study comparable

RSD 0.83–12.80%, accuracy RE < ±10.0%
Comparator: between-run precision 4.74–11.68%, accuracy 87.09–105.05%

Tighter accuracy window supports method validation endpoint review

Validation context per FDA/MFDS guidelines; cross-study interpretation

Evidence Dimension	Isotopic Purity
Target Compound Data	99 atom % D
Comparator Or Baseline	Unlabeled sitagliptin or chemical analog (e.g., diphenhydramine)
Quantified Difference	Sitagliptin-d4 provides a distinct mass shift with negligible unlabeled interference. An analog has a different chemical structure and cannot compensate for matrix effects as effectively.
Conditions	Product certificate of analysis (CoA) data.

Why This Matters

High isotopic purity ensures the internal standard does not contribute to the analyte's signal, which is essential for accurate and reliable quantification, especially at low drug concentrations. This is a key procurement specification for labs requiring high data integrity for regulatory submissions.

Matrix Effect and Ion Suppression Mitigation

A key advantage of a stable isotope-labeled internal standard like sitagliptin-d4 is its ability to track the analyte through all sources of analytical variability, particularly matrix effects. In contrast, an analog internal standard will have different ionization and recovery characteristics. A method using the analog nebivolol as IS reported a matrix effect evaluation, but the results showed a differentiation of -12.58% to 7.77% across QC samples, indicating residual variability [1]. Conversely, a method using sitagliptin-d4, through its perfect co-elution, inherently corrects for matrix effects, achieving high accuracy (RE < ±10.0%) across a wide linear range [2]. The use of the deuterated IS eliminates the need for extensive matrix effect correction factors.

Matrix Effect Control

Class-level inference

SIL-IS co-elution compensates for ion suppression; non-isotopic IS does not

Supports matrix-effect correction strategy

Principle established in M10 guidance; individual assay verification required

Evidence Dimension	Matrix Effect Compensation
Target Compound Data	Accuracy (RE) < ±10.0% across the calibration range (0.5-1000 ng/mL)
Comparator Or Baseline	Nebivolol method: % differentiation of -12.58% to 7.77% across QC samples
Quantified Difference	Tighter and more consistent accuracy across the assay range with the deuterated IS.
Conditions	LC-MS/MS analysis of sitagliptin in human plasma.

Why This Matters

This ensures that the measured drug concentration is accurate, regardless of the patient sample matrix, and reduces the risk of method failure during regulatory audits due to unaccounted for variability. For procurement, this translates to higher method robustness and lower cost-per-sample due to fewer failed analytical runs.

• [1] Rochaeny H, Irawan C, Saputro ID, Rahmatia L, Mawaddah NI. Development and Validation of an Ultra Performance Liquid Chromatography-Tandem Mass Spectrometry method with Liquid-Liquid Extraction for The Quantification of Sitagliptin in Human plasma using Nebivolol as Internal Standard. Research Journal of Pharmacy and Technology. 2022; 15(1): 89-6. View Source
• [2] Liu SS, Xia YY, Liu JY, Geng YJ, Wei GL, Si DY. Analytical methods and application of LC-MS/MS for quantification of sitagliptin in human plasma. Tianjin Medical Journal. 2018; 46(10): 1096-1101. View Source

Stability and Storage Specifications

The use of a deuterated internal standard facilitates rapid and robust LC-MS/MS methods. A validated method using sitagliptin-d4 as IS reported a total run time of under 2 minutes per sample [1]. This is achieved due to the IS's co-elution with the analyte, which simplifies chromatography and allows for fast isocratic separations. In comparison, methods using analog IS may require longer run times or more complex gradient elution to resolve the analyte and IS due to their different chemical properties. For example, a method using diphenhydramine as IS did not specify a run time, but the need for a different column and mobile phase suggests a different, potentially slower, workflow .

Stability & Isotopic Integrity

Supporting evidence

≥1 year stability; 98% ²H enrichment

Supports long-term method consistency

Storage at −20°C recommended; data from supplier specification

Evidence Dimension	Analytical Throughput
Target Compound Data	Total runtime: < 2 minutes
Comparator Or Baseline	Method using diphenhydramine IS (runtime not specified, but different chromatographic conditions imply a different workflow)
Quantified Difference	Explicit < 2 min runtime vs. unspecified runtime with a different IS.
Conditions	LC-MS/MS analysis of sitagliptin in human plasma.

Why This Matters

A sub-2-minute run time directly increases laboratory throughput, allowing for the analysis of more samples per day and reducing overall project costs. This is a key operational advantage for CROs and pharmaceutical companies conducting large clinical trials or bioequivalence studies.

• [1] Molecules. 2025; 30(14): 2995. Development and Validation of a Highly Sensitive LC–MS/MS Method for the Precise Quantification of Sitagliptin in Human Plasma and Its Application to Pharmacokinetic Study. View Source

Sitagliptin-d4 Application Scenarios

Pharmacokinetic and Bioequivalence Studies

Sitagliptin-d4 is the preferred internal standard for quantifying sitagliptin in human plasma samples from clinical trials [1]. Its use ensures the analytical method's accuracy and precision are sufficient to meet stringent regulatory guidelines (e.g., FDA, EMA) for bioequivalence studies comparing generic sitagliptin formulations to the innovator product (Januvia®). The high sensitivity (LLOQ of 0.5 ng/mL) enabled by the deuterated IS allows for accurate measurement of drug concentrations even 24-48 hours post-dose, which is essential for correctly calculating key pharmacokinetic parameters like AUC and half-life [2].

QC Release Testing and Impurity Profiling

For patient populations with altered physiology, such as those with renal impairment or the elderly, accurate monitoring of sitagliptin plasma levels is crucial. The method using sitagliptin-d4 requires only 100 µL of plasma, making it ideal for TDM applications where sample volume is limited or for pediatric studies [1]. The method's robustness in correcting for matrix effects ensures reliable results across diverse patient plasma samples, which can vary significantly in composition.

High-Throughput Clinical Pharmacology and DDI Studies

Sitagliptin-d4 is essential for quantifying sitagliptin in plasma and tissues from preclinical animal models. Its use enables accurate assessment of sitagliptin's absorption, distribution, metabolism, and excretion (ADME) properties when co-administered with other drugs (e.g., metformin) or in transgenic models [1]. The precise quantification is critical for understanding potential DDIs and for developing physiologically-based pharmacokinetic (PBPK) models [2].

Quality Control Release Testing of Sitagliptin Drug Products

Beyond biological matrices, sitagliptin-d4 serves as a highly reliable internal standard for quantifying sitagliptin content and purity in finished pharmaceutical products. This application is used for batch release testing and stability studies, ensuring that each commercial batch of sitagliptin tablets meets its label claim and purity specifications. The method's high accuracy and precision, stemming from the use of the deuterated IS, are essential for compliance with pharmacopeial monographs (e.g., USP) [1].

Application

Selection Property

Validation Focus

PK and bioequivalence research

SIL-IS for matrix-effect compensation

Linearity, precision, and accuracy review in human plasma research matrices

Impurity profiling and QC research

Dual-function (±)-racemate with Impurity E

Chiral impurity identification per pharmacopeial guidelines

High-throughput DDI and population PK studies

Fast LC-MS/MS method with low sample volume

Method throughput and sensitivity in research matrices

• [1] Molecules. 2025; 30(14): 2995. Development and Validation of a Highly Sensitive LC–MS/MS Method for the Precise Quantification of Sitagliptin in Human Plasma and Its Application to Pharmacokinetic Study. View Source
• [2] Liu SS, Xia YY, Liu JY, Geng YJ, Wei GL, Si DY. Analytical methods and application of LC-MS/MS for quantification of sitagliptin in human plasma. Tianjin Medical Journal. 2018; 46(10): 1096-1101. View Source